Cas no 2197063-09-3 (5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 2197063-09-3
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• MDL: MFCD30725824
• CID: 5223110
• Update Time: 2026-03-07

5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester
• 4-Thiazolecarboxylic acid, 5-methyl-2-[(4-nitrophenyl)amino]-, ethyl ester

• MDL： MFCD30725824
• Inchi： 1S/C13H13N3O4S/c1-3-20-12(17)11-8(2)21-13(15-11)14-9-4-6-10(7-5-9)16(18)19/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： FOXREGWFIAGROK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OCC)=O)N=C1NC1=CC=C([N+]([O-])=O)C=C1

Additional information on 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester

Research Brief on 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester (CAS: 2197063-09-3)

The compound 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester (CAS: 2197063-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this thiazole derivative as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The structural features of 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester, particularly the presence of the nitro group and the thiazole ring, contribute to its ability to interact with kinase active sites, making it a valuable candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits moderate inhibitory activity against a panel of tyrosine kinases, including EGFR and VEGFR2. The study employed molecular docking and in vitro assays to elucidate the binding mode and potency of the compound. The results suggested that further structural modifications could enhance its selectivity and efficacy, paving the way for the development of next-generation kinase inhibitors.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent preprint on bioRxiv reported that 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines. The mechanism of action appears to involve the modulation of NF-κB signaling, a key pathway in inflammation. These findings open new avenues for exploring its use in treating chronic inflammatory diseases.

The synthesis of this compound has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a streamlined, high-yield synthetic route that improves scalability and reduces production costs. This advancement is particularly important for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further investigation. Additionally, more in vivo studies are needed to validate its therapeutic potential and assess any potential toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Methyl-2-(4-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester represents a versatile and promising compound in the field of medicinal chemistry. Its dual potential as a kinase inhibitor and anti-inflammatory agent underscores its value for future drug discovery efforts. Continued research and optimization will be essential to fully realize its therapeutic benefits.